Organic-semiconductor nanoarchitectonics for multi-valued logic circuits with ideal transfer characteristics

Journal of Materials Chemistry C Pub Date: 2021-10-18 DOI: 10.1039/D1TC04366H

Abstract

We introduce a rational design approach to high-performance multi-valued logic circuits. Taking an organic-based ternary inverter as a model system, robust input parameters to a two-dimensional finite-element solver are estimated. Physical simulations on key structural, materials, and interface parameters are then carried out, focusing on a technologically relevant input–output voltage relationship. Junction-length scaling, semiconductor film thickness, carrier mobility, and injection energy are found to be critical to logic-transfer behavior, revealing a possible optimized state with all essential operating points simultaneously secured.

Graphical abstract: Organic-semiconductor nanoarchitectonics for multi-valued logic circuits with ideal transfer characteristics
Recommended Literature